Structural Uniqueness: Quantification of Spirocyclohexadienone Scaffold Occurrence vs. Common Lignans
Maglifloenone is distinguished from the vast majority of plant lignans by its spirocyclohexadienone skeleton. This structural motif is exceptionally rare, with the original 1982 isolation study reporting it as the first instance of this neolignan subclass within the entire Magnoliaceae family [1]. The study identified only two compounds with this scaffold: the novel (-)-maglifloenone and the previously known futoenone, isolated alongside more common tetrahydrofuran lignans like (+)-veraguensin [1].
| Evidence Dimension | Prevalence of Spirocyclohexadienone Skeleton Among Lignans |
|---|---|
| Target Compound Data | One of only two compounds possessing this skeleton isolated from the plant material, and the first report of its kind in the Magnoliaceae family [1]. |
| Comparator Or Baseline | Common lignan classes (e.g., tetrahydrofurans, dibenzylbutanes) constitute the majority of isolated lignans in the same study and in the broader literature. |
| Quantified Difference | Qualitative differentiation based on structural novelty and rarity. |
| Conditions | Phytochemical investigation of leaves and twigs of Magnolia liliflora. |
Why This Matters
This structural rarity makes Maglifloenone a high-value reference standard for chemotaxonomic studies and for investigating structure-activity relationships (SAR) unique to the spirocyclohexadienone pharmacophore.
- [1] Talapatra, B., Chaudhuri, P. K., & Talapatra, S. K. (1982). (−)-Maglifloenone, a novel spirocyclohexadienone neolignan and other constituents from Magnolia liliflora. Phytochemistry, 21(3), 747–750. View Source
